Cas no 170831-48-8 (N-(4-aminophenyl)-2,2-dimethylpropanamide hydrochloride)

• Product Name: N-(4-aminophenyl)-2,2-dimethylpropanamide hydrochloride
• CAS No: 170831-48-8
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• CID: 5752990
• PubChem ID: 165519600
• Update Time: 2025-05-25

N-(4-aminophenyl)-2,2-dimethylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 170831-48-8
• N-(4-aminophenyl)-2,2-dimethylpropanamide hydrochloride
• EN300-10033098

• Inchi： 1S/C11H16N2O.ClH/c1-11(2,3)10(14)13-9-6-4-8(12)5-7-9;/h4-7H,12H2,1-3H3,(H,13,14);1H
• InChI Key： FGWJBIJHJMQODS-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)(C)C)NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 228.1029409g/mol
• Monoisotopic Mass: 228.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-aminophenyl)-2,2-dimethylpropanamide hydrochloride

Introduction to N-(4-aminophenyl)-2,2-dimethylpropanamide hydrochloride (CAS No. 170831-48-8)

N-(4-aminophenyl)-2,2-dimethylpropanamide hydrochloride, identified by its CAS number 170831-48-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzene ring substituted with an amino group and an amide linkage connected to a tert-butyl moiety, contribute to its unique chemical and pharmacological properties.

The< strong>N-(4-aminophenyl)-2,2-dimethylpropanamide hydrochloride molecule exhibits a high degree of stability due to its hydrochloride salt form, which enhances its solubility in aqueous solutions. This solubility profile is particularly advantageous for formulating the compound into various pharmaceutical dosage forms, such as tablets, injectables, and oral suspensions. The stability and solubility characteristics make it a promising candidate for further development in drug delivery systems.

In recent years, there has been growing interest in amide-based compounds due to their role as key intermediates in the synthesis of bioactive molecules. The< strong>N-(4-aminophenyl)-2,2-dimethylpropanamide hydrochloride, with its well-defined structure, has been investigated for its potential applications in the development of novel therapeutic agents. Specifically, researchers have explored its interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes.

One of the most compelling aspects of this compound is its ability to serve as a scaffold for drug discovery. The< strong>N-(4-aminophenyl)-< strong>2,2-dimethylpropanamide hydrochloride structure provides a versatile platform for chemical modifications that can enhance pharmacological activity and reduce side effects. For instance, substituents can be introduced at different positions on the benzene ring or along the amide chain to fine-tune the compound's binding affinity and selectivity.

The pharmacological profile of< strong>N-(4-aminophenyl)-2,2-dimethylpropanamide hydrochloride has been studied in several preclinical models. Initial findings suggest that this compound exhibits moderate affinity for certain enzymes involved in inflammatory pathways. This observation aligns with the increasing interest in developing small-molecule inhibitors that target inflammatory mediators without causing significant off-target effects. The ability of this compound to modulate enzyme activity may make it a valuable tool in the treatment of chronic inflammatory diseases.

In addition to its potential anti-inflammatory properties, there is preliminary evidence suggesting that< strong>N-(4-aminophenyl)-2,2-dimethylpropanamide hydrochloride may have neuroprotective effects. Studies have shown that amide derivatives can interact with neurotransmitter receptors and ion channels, which are crucial for maintaining neuronal function. The tert-butyl group in the structure may contribute to enhanced blood-brain barrier penetration, allowing the compound to reach central nervous system targets more effectively.

The synthesis of< strong>N-(4-aminophenyl)-2,2-dimethylpropanamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been utilized to construct the core amide moiety efficiently. The final step involves salt formation with hydrochloric acid to improve stability and bioavailability.

The analytical characterization of this compound has been performed using state-of-the-art techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide comprehensive structural confirmation and purity assessment, which are essential for pharmaceutical-grade materials. The spectroscopic data align well with theoretical predictions based on computational chemistry models.

The pharmacokinetic properties of< strong>N-(4-aminophenyl)-2,2-dimethylpropanamide hydrochloride have been evaluated in animal models to understand its absorption, distribution, metabolism, excretion (ADME) profile. Preliminary data indicate that the compound exhibits moderate oral bioavailability and rapid clearance from circulation. These findings are crucial for designing effective dosing regimens and predicting potential drug-drug interactions.

In conclusion,< strong>N-(4-aminophenyl)-2,2-dimethylpropanamide hydrochloride (CAS No.< strong>170831-48-8) represents a promising candidate for further pharmaceutical development. Its unique structural features combined with preliminary biological activity make it an attractive scaffold for designing novel therapeutic agents. Continued research into its pharmacological effects and synthetic optimization will likely expand its applications in medicine.